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Compound of Interest

Compound Name:
A-AMYL CINNAMIC ALDEHYDE

DIETHYL ACETAL

Cat. No.: B1275436 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of

the ecotoxicological properties of the fragrance ingredient alpha-amyl cinnamic aldehyde
diethyl acetal against common alternatives, supported by experimental data and detailed

methodologies.

This guide provides a comparative analysis of the ecotoxicity of alpha-amyl cinnamic
aldehyde diethyl acetal and several alternative fragrance ingredients, including linalool,

limonene, benzyl salicylate, and the synthetic musks galaxolide and tonalide. The following

sections present quantitative ecotoxicity data, detailed experimental protocols for key studies,

and a visualization of a standard ecotoxicity testing workflow.

Quantitative Ecotoxicity Data Summary
The ecotoxicological profiles of alpha-amyl cinnamic aldehyde diethyl acetal and its

alternatives are summarized in the table below. Data is presented for acute aquatic toxicity to

fish (LC50) and aquatic invertebrates (EC50), as well as for ready biodegradability.
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Substance CAS Number
Fish 96-hour
LC50 (mg/L)

Daphnia
magna 48-hour
EC50 (mg/L)

Ready
Biodegradabili
ty (% in 28
days)

alpha-Amyl

Cinnamic

Aldehyde Diethyl

Acetal

60763-41-9
Data not

available¹
0.45[1]

77% (OECD

301D)[1]

Linalool 78-70-6 27.8 (OECD 203) 59 (OECD 202)
>60% (OECD

301D)

Limonene 5989-27-5
0.72 (OECD 203)

[2]

0.36 (OECD 202)

[2]

80% (OECD

301F)[2]

Benzyl Salicylate 118-58-1 1.03 (OECD 203) 1.1 (OECD 202)
Not readily

biodegradable

Galaxolide

(HHCB)
1222-05-5

0.452 (OECD

203)

0.282 (OECD

202)[3]

Not readily

biodegradable[4]

Tonalide (AHTN) 21145-77-7
0.314 (OECD

204)

0.244 (OECD

202)[5]

Not readily

biodegradable[6]

¹A specific experimental LC50 value for fish for alpha-amyl cinnamic aldehyde diethyl acetal
was not found in the reviewed literature. However, its parent aldehyde, alpha-

amylcinnamaldehyde, has a reported 96-hour LC50 of 3 mg/L for Brachydanio rerio (Zebra

Fish) according to OECD 203 guidelines. Ecotoxicity for the diethyl acetal is often assessed

using read-across data from the parent aldehyde or through predictive models like QSAR and

ECOSAR.

Experimental Protocols
The ecotoxicity data presented in this guide are primarily derived from studies following

standardized guidelines from the Organisation for Economic Co-operation and Development

(OECD). These protocols are designed to ensure the quality and comparability of

environmental safety data.
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OECD 202: Daphnia sp. Acute Immobilisation Test
This test assesses the acute toxicity of a substance to aquatic invertebrates, most commonly

Daphnia magna.

Test Organisms: Young daphnids (less than 24 hours old) are used.

Procedure: A range of concentrations of the test substance are prepared in a suitable

aqueous medium. At least five concentrations forming a geometric series are typically used,

along with a control group. A minimum of 20 daphnids, divided into at least four replicates,

are exposed to each concentration. The test is conducted for 48 hours under controlled

conditions of temperature (18-22°C) and light (a 16-hour light to 8-hour dark photoperiod is

recommended).

Endpoint: The primary endpoint is the immobilization of the daphnids, defined as the inability

to swim within 15 seconds after gentle agitation of the test vessel. Observations are made at

24 and 48 hours. The EC50, the concentration that causes immobilization in 50% of the

daphnids, is then calculated.

OECD 203: Fish, Acute Toxicity Test
This guideline details the procedure for determining the acute lethal toxicity of a substance to

fish.

Test Organisms: Commonly used species include Zebrafish (Danio rerio) and Rainbow Trout

(Oncorhynchus mykiss).

Procedure: Fish are exposed to the test substance in a range of concentrations for a 96-hour

period. The test can be conducted under static, semi-static, or flow-through conditions. A

minimum of seven fish are used for each of the at least five test concentrations and the

control group. Water quality parameters such as temperature, pH, and dissolved oxygen are

monitored throughout the test.

Endpoint: Mortalities are recorded at 24, 48, 72, and 96 hours. The LC50, the concentration

of the substance that is lethal to 50% of the test fish within the 96-hour exposure period, is

calculated.
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OECD 301: Ready Biodegradability
This set of guidelines provides six different methods to assess the ready biodegradability of

chemicals by aerobic microorganisms.

Principle: A small amount of the test substance is dissolved in a mineral medium, which is

then inoculated with microorganisms from a source like activated sludge from a sewage

treatment plant. The mixture is incubated under aerobic conditions in the dark for 28 days.

Methods: The different methods (301A-F) measure biodegradation through various

parameters:

DOC Die-Away (301A, 301E): Measures the removal of dissolved organic carbon.

CO2 Evolution (301B): Measures the amount of carbon dioxide produced.

MITI (I) (301C): Measures oxygen consumption.

Closed Bottle (301D): Measures the depletion of dissolved oxygen.

Manometric Respirometry (301F): Measures oxygen uptake in a closed respirometer.

Endpoint: A substance is considered "readily biodegradable" if it reaches a certain

percentage of degradation within a 10-day window during the 28-day test period. For

methods based on DOC removal, the pass level is ≥70%, and for methods based on oxygen

demand or CO2 production, it is ≥60% of the theoretical maximum.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for an acute aquatic toxicity test, such as

the OECD 202 for Daphnia magna immobilization.
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Workflow for OECD 202 Daphnia sp. Acute Immobilisation Test.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1275436?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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